![molecular formula C13H15Cl2N3 B1503965 3-(tert-Butyl)-1-(2,3-dichlorophenyl)-1H-pyrazol-5-amine CAS No. 1017781-16-6](/img/structure/B1503965.png)
3-(tert-Butyl)-1-(2,3-dichlorophenyl)-1H-pyrazol-5-amine
Overview
Description
3-(tert-Butyl)-1-(2,3-dichlorophenyl)-1H-pyrazol-5-amine, also known as TDBPP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. TDBPP is a pyrazol amine derivative that is commonly used as a ligand in the synthesis of metal complexes. It is also used in the development of new drugs and materials due to its unique chemical properties.
Mechanism of Action
The mechanism of action of 3-(tert-Butyl)-1-(2,3-dichlorophenyl)-1H-pyrazol-5-amine is not well understood. However, it is believed that this compound acts as a ligand, binding to metal ions and forming metal complexes. These metal complexes exhibit unique chemical and physical properties, which make them attractive candidates for use in various applications.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of this compound. However, studies have shown that this compound-based metal complexes exhibit antimicrobial activity and have potential applications in the development of new drugs.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-(tert-Butyl)-1-(2,3-dichlorophenyl)-1H-pyrazol-5-amine in lab experiments is its unique chemical and physical properties, which make it an attractive candidate for use in various applications. However, one limitation of using this compound is its potential toxicity, which requires careful handling and disposal.
Future Directions
There are several future directions for research on 3-(tert-Butyl)-1-(2,3-dichlorophenyl)-1H-pyrazol-5-amine. One potential area of research is the development of new metal complexes using this compound as a ligand. These metal complexes have potential applications in catalysis, materials science, and drug development. Another potential area of research is the investigation of the biochemical and physiological effects of this compound-based metal complexes, which could lead to the development of new drugs with antimicrobial activity. Additionally, research could be conducted to investigate the potential toxicity of this compound-based metal complexes, which could help to ensure safe handling and disposal of these compounds.
Scientific Research Applications
3-(tert-Butyl)-1-(2,3-dichlorophenyl)-1H-pyrazol-5-amine has been extensively studied for its potential applications in various research fields. It is commonly used as a ligand in the synthesis of metal complexes, which have potential applications in catalysis, materials science, and drug development. This compound-based metal complexes have been shown to exhibit unique chemical and physical properties, making them attractive candidates for use in various applications.
properties
IUPAC Name |
5-tert-butyl-2-(2,3-dichlorophenyl)pyrazol-3-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15Cl2N3/c1-13(2,3)10-7-11(16)18(17-10)9-6-4-5-8(14)12(9)15/h4-7H,16H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MSMMDDAKNWVNGL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=NN(C(=C1)N)C2=C(C(=CC=C2)Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15Cl2N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70696217 | |
Record name | 3-tert-Butyl-1-(2,3-dichlorophenyl)-1H-pyrazol-5-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70696217 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
284.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1017781-16-6 | |
Record name | 1-(2,3-Dichlorophenyl)-3-(1,1-dimethylethyl)-1H-pyrazol-5-amine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1017781-16-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-tert-Butyl-1-(2,3-dichlorophenyl)-1H-pyrazol-5-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70696217 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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